Cas no 1479220-81-9 (5-(1H-imidazol-1-yl)-3-methyl-1,2,4-thiadiazole)

• Product Name: 5-(1H-imidazol-1-yl)-3-methyl-1,2,4-thiadiazole
• CAS No: 1479220-81-9
• MF: C₆H₆N₄S
• MW: 166.203638553619
• CID: 5969597
• PubChem ID: 65273236
• Update Time: 2025-06-10

5-(1H-imidazol-1-yl)-3-methyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1H-imidazol-1-yl)-3-methyl-1,2,4-thiadiazole
• 1,2,4-Thiadiazole, 5-(1H-imidazol-1-yl)-3-methyl-
• F6592-2849
• AKOS014607939
• 1479220-81-9
• 5-imidazol-1-yl-3-methyl-1,2,4-thiadiazole

• Inchi： 1S/C6H6N4S/c1-5-8-6(11-9-5)10-3-2-7-4-10/h2-4H,1H3
• InChI Key： IVYRCLZYCPKGTQ-UHFFFAOYSA-N
• SMILES： S1C(N2C=NC=C2)=NC(C)=N1

Computed Properties

• Exact Mass: 166.03131738g/mol
• Monoisotopic Mass: 166.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 351.7±25.0 °C(Predicted)
• pka: 2.67±0.10(Predicted)

Additional information on 5-(1H-imidazol-1-yl)-3-methyl-1,2,4-thiadiazole

5-(1H-Imidazol-1-yl)-3-methyl-1,2,4-thiadiazole: A Comprehensive Overview

5-(1H-Imidazol-1-yl)-3-methyl-1,2,4-thiadiazole, also known by its CAS number 1479220-81-9, is a fascinating compound with a unique chemical structure that has garnered significant attention in various fields of research. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of the imidazole ring further enhances its chemical versatility and functional properties.

The molecular structure of 5-(1H-imidazol-1-yl)-3-methyl-1,2,4-thiadiazole consists of a thiadiazole ring fused with an imidazole moiety. This combination creates a molecule with potential applications in drug design, materials science, and catalysis. Recent studies have highlighted its role as a potential building block for developing novel pharmaceutical agents due to its ability to interact with biological targets through hydrogen bonding and π-π interactions.

One of the most promising areas of research involving 5-(1H-imidazol-1-yl)-3-methyl-1,2,4-thiadiazole is its application in anti-cancer drug development. Scientists have explored its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This makes it a potential candidate for targeted cancer therapy.

In addition to its therapeutic applications, 5-(1H-imidazol-1-yl)-3-methyl-1,2,4-thiadiazole has also been investigated for its role in materials science. Researchers have found that this compound can serve as a precursor for synthesizing advanced materials with unique electronic properties. For example, it has been used in the synthesis of metal-free catalysts for organic reactions, which are highly sought after in the field of green chemistry.

The synthesis of 5-(1H-imidazol-1-yl)-3-methyl-1,2,4-thiadiazole involves a multi-step process that typically begins with the preparation of the thiadiazole ring followed by the introduction of the imidazole substituent. Recent advancements in synthetic methodologies have made this process more efficient and scalable. For instance, microwave-assisted synthesis has been employed to accelerate the reaction while maintaining high yields and purity.

Another area where 5-(1H-imidazol-1-yl)-3-methyl-1,2,4-thiadiazole has shown promise is in catalysis. Its ability to act as a ligand in transition metal complexes has led to the development of highly active catalysts for various organic transformations. A study published in Nature Communications highlighted its use as a ligand in palladium-catalyzed cross-coupling reactions, which are fundamental in modern organic synthesis.

Despite its numerous applications, there is still much to be discovered about 5-(1H-imidazol-1-yl)-3-methyl-1,2,4-thiadiazole. Ongoing research is focused on understanding its interaction with biological systems at the molecular level and exploring new synthetic routes that can further enhance its functional properties. Collaborative efforts between chemists and biologists are expected to unlock new potentials for this compound in the near future.